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Compound of Interest

Compound Name: Isopropyl butyrate

Cat. No.: B1217352 Get Quote

Isopropyl butyrate, a fatty acid ester with the chemical formula C₇H₁₄O₂, is a versatile

compound utilized across various industries, primarily for its characteristic fruity aroma.[1][2]

This guide provides a comprehensive overview of its applications, supported by key data,

experimental methodologies, and process visualizations for researchers, scientists, and

professionals in drug development.

Section 1: Chemical and Physical Properties
Isopropyl butyrate is a colorless liquid characterized by a sweet, fruity, and ethereal odor,

often compared to pineapple and ripe fruit.[2] It is less dense than water and its vapors are

heavier than air.[1][3] This ester is flammable and slightly soluble in water.[2][3]

Table 1: Physical and Chemical Properties of Isopropyl Butyrate
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Property Value Reference

Molecular Weight 130.18 g/mol [1]

IUPAC Name propan-2-yl butanoate [1]

CAS Number 638-11-9 [1]

Boiling Point 130-131 °C [1]

Density 0.859 - 0.869 g/mL at 20-25 °C [1]

Refractive Index 1.390 - 1.396 at 20 °C [1][2]

Flash Point 24 - 30 °C [2]

Vapor Pressure 6 - 9.684 mmHg at 20-25 °C [2]

Solubility in Water Very slightly soluble [2]

FEMA Number 2935 [1]

JECFA Number 307 [1]

Section 2: Applications
The primary applications of isopropyl butyrate stem from its organoleptic properties. It is

widely used as a flavoring agent and a fragrance ingredient.

2.1 Food and Beverage Industry

As a flavoring agent, isopropyl butyrate is designated as Generally Recognized as Safe

(GRAS) by the Flavor and Extract Manufacturers Association (FEMA).[2] It imparts a fruity,

pungent taste profile and is used in a variety of products.[1]

Confectionery: Used in hard and soft candies, chewing gum, and other sweets to provide a

fruity flavor.

Beverages: Incorporated into fruit juices, soft drinks, and alcoholic beverages to enhance or

impart a fruity character.[4]
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Dairy Products: Utilized in ice cream, yogurt, and flavored milk to create fruity taste profiles.

[4]

2.2 Fragrance Industry

In the fragrance industry, isopropyl butyrate is valued for its diffusive, sweet, and fruity notes.

It is used in a wide range of products to provide a fresh and fruity top note.[4]

Perfumes and Colognes: Incorporated into fine fragrances for its uplifting and fruity

character.[4]

Personal Care Products: Added to lotions, creams, shampoos, and body mists for its

pleasant aroma.[4]

Household Products: Used in air fresheners, scented candles, and cleaning products to

impart a fresh and fruity scent.[4]

The recommended usage level for isopropyl butyrate in fragrance concentrates can be up to

5.0%.[2]

2.3 Pharmaceutical and Research Applications

While less common, isopropyl butyrate has been investigated for specific pharmaceutical and

research applications.

Solvent: It can be used as a solvent in certain formulations.[1][3]

Intravaginal Taggant: Isopropyl butyrate has been used as an intravaginal taggant in

studies of a "breath test" for vaginal gel use, demonstrating a potential role in drug delivery

and formulation studies.[5]

2.4 Other Industrial Uses

Isopropyl butyrate also finds use as a solvent in various industrial processes.[1][3]

Section 3: Synthesis of Isopropyl Butyrate
Isopropyl butyrate can be synthesized through both chemical and biocatalytic methods.
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3.1 Chemical Synthesis

The conventional chemical synthesis involves the esterification of butyric acid with isopropyl

alcohol. This reaction is typically catalyzed by a strong acid, such as sulfuric acid or

hydrochloric acid.

Butyric Acid

EsterificationIsopropyl Alcohol

Acid Catalyst
(e.g., H₂SO₄)

Isopropyl Butyrate

Water

Click to download full resolution via product page

A diagram illustrating the chemical synthesis of isopropyl butyrate.

3.2 Biocatalytic Synthesis

Biocatalytic synthesis, using enzymes such as lipases, is gaining attention as a more

environmentally friendly alternative to chemical synthesis.[6] This method avoids the use of

harsh acids and high temperatures.[6]
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A workflow for the biocatalytic synthesis of isopropyl butyrate.

Section 4: Experimental Protocols
4.1 General Protocol for Biocatalytic Synthesis of Alkyl Butyrates

The following is a general protocol for the synthesis of alkyl butyrates using an immobilized

cutinase, which can be adapted for isopropyl butyrate production.

Enzyme Immobilization: A recombinant cutinase is overexpressed and the cell-free extract is

obtained. A methacrylate-divinylbenzene resin is washed with methanol, and the cell-free

extract is added to the resin for immobilization.[6]

Esterification Reaction:

In a screw-capped vial, combine an organic solvent (e.g., isooctane), butyric acid (e.g.,

100 mM), and an alcohol (e.g., isopropanol, 100 mM).

Add the immobilized enzyme (e.g., 20 mg of immRcut) to the reaction mixture.[6]
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Incubate the reaction at a controlled temperature (e.g., 30°C) with agitation (e.g., 140 rpm)

for a specified duration (e.g., 24 hours).[6]

Analysis: The production of the ester can be monitored using gas chromatography (GC).

Table 2: Example of Substrate Concentrations for Butyl Butyrate Synthesis

Butyric Acid Concentration 1-Butanol Concentration Solvent

50 mM - 250 mM 100 mM Isooctane

100 mM 50 mM - 250 mM Isooctane

Note: This data is for butyl butyrate synthesis and serves as an illustrative example of substrate

concentration ranges that could be optimized for isopropyl butyrate synthesis.[6]

Section 5: Logical Relationships in Applications
The applications of isopropyl butyrate are logically driven by its primary characteristic: its

pleasant, fruity aroma.

Core Property

Primary Applications

Product Categories

Isopropyl Butyrate

Fruity, Sweet Aroma

Flavoring Agent Fragrance Ingredient

Food & Beverage Personal Care & Cosmetics Household Products
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Click to download full resolution via product page

A diagram showing the logical flow from the core property of isopropyl butyrate to its
applications.

Section 6: Safety and Handling
Isopropyl butyrate is a flammable liquid and should be handled with appropriate safety

precautions.[1][3] It may cause skin and eye irritation.[1]

Storage: Store in a cool, dry, well-ventilated area away from sources of ignition.[4]

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including gloves and safety glasses.[4]

Spills: In case of a spill, eliminate all ignition sources and absorb the spill with a non-

combustible material.[3]

This technical guide provides a foundational understanding of isopropyl butyrate's

applications, synthesis, and properties. Further research into specific formulation parameters

and optimization of synthesis protocols can build upon the information presented herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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